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Compound of Interest

Compound Name: 2-Bromo-6-hydroxypyridine

Cat. No.: B114848 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-6-hydroxypyridine
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-6-hydroxypyridine
(CAS No. 27992-32-1). The following procedural recommendations are designed to ensure the

well-being of laboratory personnel and adhere to established safety protocols.

Hazard Identification and Classification:

2-Bromo-6-hydroxypyridine is a hazardous substance that requires careful handling. It is

classified with the following hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The signal word for this chemical is "Warning".[1]
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The use of appropriate personal protective equipment is mandatory to prevent exposure. All

PPE should be selected based on a thorough risk assessment of the specific procedures being

performed.

Body Part Recommended Protection Specification/Standard

Eyes/Face

Tightly fitting safety goggles or

safety glasses with side-

shields. A face shield may be

required for splash hazards.

Conforming to EN 166 (EU) or

NIOSH (US).[2]

Skin

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Viton®). A fully-buttoned,

chemical-resistant lab coat.

Inspect gloves for any signs of

degradation or puncture before

use.[2][3]

Respiratory

Use only in a well-ventilated

area or under a chemical fume

hood. If ventilation is

inadequate, a NIOSH/MSHA-

approved respirator is

necessary.

Adherence to OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149 is

recommended.[3]

Body
Appropriate protective clothing

to prevent skin exposure.

Contaminated work clothing

should not be allowed out of

the workplace and must be

washed before reuse.[2][3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential to minimize exposure and ensure safe

handling.

1. Preparation:

Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.[4]
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All work with 2-Bromo-6-hydroxypyridine should be conducted within a certified chemical

fume hood to maintain adequate ventilation.[3]

Gather all necessary PPE and inspect it for integrity.

Have appropriate spill cleanup materials readily available.

2. Handling:

Avoid all personal contact, including inhalation and contact with skin and eyes.[3]

When handling the solid material, avoid the formation of dust and aerosols.[2][4]

Use non-sparking tools to prevent ignition sources.[2]

Keep the container tightly closed when not in use.[3][5]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[4]

Wash hands thoroughly after handling.[4]

3. Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1][2][5]

Keep in a dark place.[1]

Store apart from incompatible materials and foodstuff containers.[2]

Spill and Disposal Plan
In Case of a Spill:

Evacuate and Secure: Evacuate personnel from the immediate spill area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Personal Protection: Wear the full personal protective equipment as outlined in the table

above.
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[2][3]

Cleanup:

For dry spills, carefully sweep up the material, avoiding dust generation, and place it into a

suitable, labeled container for disposal.[3]

Use spark-proof tools and explosion-proof equipment during cleanup.[2]

Adhered or collected material should be promptly disposed of in accordance with

appropriate regulations.[2]

Waste Disposal:

Waste Collection: Collect all waste containing 2-Bromo-6-hydroxypyridine, including

contaminated consumables like gloves and wipes, in a designated, properly labeled, and

sealed hazardous waste container.[3]

Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical

name "2-Bromo-6-hydroxypyridine".[3]

Disposal: Dispose of the waste in accordance with all local, state, and federal regulations.

This material and its container must be disposed of as hazardous waste.[5]

Emergency First Aid Procedures
If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2]

Following Skin Contact: Immediately take off contaminated clothing. Wash off with soap and

plenty of water. Consult a doctor if skin irritation occurs.[2]

Following Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact

lenses if present and easy to do. Continue rinsing and consult a doctor.[2]

Following Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[2]
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Caption: Workflow for handling 2-Bromo-6-hydroxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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